Cas no 2680753-58-4 (tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate
• CAS No: 2680753-58-4
• MF: C₁₉H₂₂BrNO₂
• MW: 376.287484645844
• CID: 6338514
• PubChem ID: 165934087
• Update Time: 2025-10-22

tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301483
• 2680753-58-4
• tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate

• Inchi： 1S/C19H22BrNO2/c1-19(2,3)23-18(22)21(4)17(14-10-6-5-7-11-14)15-12-8-9-13-16(15)20/h5-13,17H,1-4H3
• InChI Key： BRKRLSJYWKMJQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC=CC=1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 375.08339g/mol
• Monoisotopic Mass: 375.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate

tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate (CAS No. 2680753-58-4): An Overview of Its Synthesis, Properties, and Applications

tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate (CAS No. 2680753-58-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of complex molecules and its potential applications in drug discovery and development.

The synthesis of tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate involves a series of well-defined steps that highlight the importance of precise chemical reactions and conditions. Typically, the synthesis begins with the reaction of 2-bromobenzyl bromide with phenylmagnesium bromide to form the corresponding benzyl bromide intermediate. This intermediate is then reacted with methylamine to form the amine derivative, which is subsequently protected using tert-butyl chloroformate to yield the final product. The use of tert-butyl protecting groups is crucial in this process, as they provide stability and facilitate further chemical transformations.

In terms of physical properties, tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate is a white crystalline solid with a melting point ranging from 110 to 115°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound's solubility profile makes it suitable for various chemical reactions and analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical structure of tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate is characterized by the presence of a tert-butyl carbamate group, a bromophenyl moiety, and a phenylmethyl group. These functional groups contribute to the compound's reactivity and stability, making it an ideal building block for the synthesis of more complex molecules. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anticancer properties.

In the context of pharmaceutical research, tert-butyl N-[(2-bromophenyl)(phenyl)methyl]-N-methylcarbamate has been explored for its potential as a lead compound in drug discovery. Its ability to modulate specific biological pathways makes it a valuable candidate for further investigation. For instance, preliminary studies have indicated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, suggesting potential therapeutic applications in oncology.

The safety profile of tert-butyl N-[(2-bromophenyl)(phenyl)methyl)-N-methylcarbamate is an important consideration in its use and handling. While it is generally considered safe under proper laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions, such as maintaining the compound in a cool, dry place away from direct sunlight and incompatible materials, are essential to ensure its stability and longevity.

In conclusion, tert-butyl N-[(2-bromophenyl)(phenyl)methyl)-N-methylcarbamate (CAS No. 2680753-58-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical implications.